Cas no 2248353-00-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
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- 2248353-00-4
- EN300-6518342
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate
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- Inchi: 1S/C19H14N2O4/c22-17-15-8-1-2-9-16(15)18(23)21(17)25-19(24)13-6-5-7-14(12-13)20-10-3-4-11-20/h1-9,12H,10-11H2
- InChI Key: TUNQTABNWYVVAF-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CC(=C1)N1CC=CC1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 334.09535693g/mol
- Monoisotopic Mass: 334.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 66.9Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6518342-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate |
2248353-00-4 | 1g |
$0.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate
Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate (CAS No. 2248353-00-4)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate (CAS No. 2248353-00-4) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both isoindole and pyrrole moieties, makes it a subject of interest for researchers exploring novel drug candidates and advanced functional materials. This article delves into the compound's properties, synthesis, and potential applications, while addressing common queries from the scientific community.
One of the most frequently searched questions regarding this compound is its synthetic pathway. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate typically involves multi-step organic reactions, including esterification and cyclization processes. Researchers often inquire about the yield optimization and purification techniques, which are critical for scaling up production. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthesis routes for such compounds.
The pharmacological potential of this compound is another hot topic. Preliminary studies suggest that its isoindole-1,3-dione core may exhibit bioactivity, particularly in modulating specific enzymatic pathways. This has led to increased searches for its structure-activity relationship (SAR) data and potential therapeutic targets. Additionally, the pyrrole component is known for its role in enhancing bioavailability, making this compound a candidate for further drug discovery research.
In the realm of material science, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate is being explored for its potential in organic electronics and polymeric materials. Its conjugated system and electron-rich heterocycles make it suitable for applications in organic light-emitting diodes (OLEDs) and conductive polymers. Researchers are particularly interested in its thermal stability and optical properties, which are frequently searched keywords in academic databases.
Another area of interest is the compound's analytical characterization. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly used to confirm its structure and purity. Questions about spectral data interpretation and method validation are prevalent among analytical chemists working with this compound. Recent trends also highlight the growing use of computational chemistry tools to predict its physicochemical properties and behavior under various conditions.
The safety profile and handling guidelines for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate are also frequently discussed. While it is not classified as a hazardous material, proper laboratory practices and personal protective equipment (PPE) are recommended when handling it. Searches related to its storage conditions and shelf life are common, reflecting the practical concerns of researchers and manufacturers.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,5-dihydro-1H-pyrrol-1-yl)benzoate (CAS No. 2248353-00-4) is a versatile compound with promising applications in both pharmaceuticals and advanced materials. Its unique structural features and potential bioactivity make it a valuable subject for ongoing research. By addressing the most searched questions and trends, this article aims to provide a comprehensive and up-to-date resource for scientists and industry professionals alike.
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